Cas no 2256739-74-7 ((3-bromo-5-(trifluoromethyl)phenyl-2,4,6-d3)boronic acid)

(3-bromo-5-(trifluoromethyl)phenyl-2,4,6-d3)boronic acid structure
2256739-74-7 structure
Product Name:(3-bromo-5-(trifluoromethyl)phenyl-2,4,6-d3)boronic acid
CAS No:2256739-74-7
MF:C7H5BBrF3O2
MW:271.842097043991
CID:6826473
PubChem ID:172403324
Update Time:2025-03-02

(3-bromo-5-(trifluoromethyl)phenyl-2,4,6-d3)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-bromo-5-(trifluoromethyl)phenyl-2,4,6-d3)boronic acid
    • CS-24638
    • 2256739-74-7
    • Inchi: 1S/C7H5BBrF3O2/c9-6-2-4(7(10,11)12)1-5(3-6)8(13)14/h1-3,13-14H/i1D,2D,3D
    • InChI Key: VBYUDGIATDPECY-CBYSEHNBSA-N
    • SMILES: BrC1C([2H])=C(B(O)O)C([2H])=C(C(F)(F)F)C=1[2H]

Computed Properties

  • Exact Mass: 270.97064Da
  • Monoisotopic Mass: 270.97064Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.